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Compound of Interest

Compound Name: Enpp-1-IN-2

Cat. No.: B3026001

This document provides crucial safety and logistical information for the proper handling and
disposal of Enpp-1-IN-2, a potent ENPPL1 inhibitor. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure a safe laboratory
environment and compliance with standard chemical waste regulations.

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative data for Enpp-1-IN-2.
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Property Value Source

Synonym ENPP1 Inhibitor C Cayman Chemical[1]

CAS Number 2378640-92-5 Cayman Chemical[1]

Molecular Formula C15H18N6 Cayman Chemical[1]

Molecular Weight 282.3 g/mol Cayman Chemical[1]

Appearance Crystalline solid Cayman Chemical[1]

Purity >98% Cayman Chemical
Approx. 30 mg/mL in ethanol,

Solubility DMSO, and dimethyl Cayman Chemical
formamide

Storage Temperature -20°C Cayman Chemical

Stability =2 years at -20°C Cayman Chemical

-80°C for 6 months; -20°C for 1

Stock Solution Storage
month

MedChemExpress

Experimental Protocols

Preparation of Stock Solutions

A stock solution of Enpp-1-IN-2 can be prepared by dissolving the crystalline solid in an
appropriate organic solvent such as ethanol, DMSO, or dimethyl formamide. For example, to
prepare a 10 mM stock solution, dissolve 2.823 mg of Enpp-1-IN-2 in 1 mL of solvent. It is
recommended to purge the solvent with an inert gas before use.

Disposal Procedures

While the Safety Data Sheet (SDS) for ENPPL1 Inhibitor C (Enpp-1-IN-2) does not classify the
substance as hazardous according to the Globally Harmonized System (GHS), it is prudent to
handle it as a potentially hazardous chemical. All chemical waste should be disposed of in
accordance with local, state, and federal regulations. Consult your institution's Environmental
Health and Safety (EHS) office for specific guidance.
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Step-by-Step Disposal Guide:

e Solid Waste:

o Collect all disposable items that have come into contact with Enpp-1-IN-2, such as gloves,
pipette tips, and contaminated bench paper.

o Place these materials in a designated, clearly labeled hazardous waste container for
solids.

e Liquid Waste:

o Unused Solutions: Collect any unused stock solutions or working solutions of Enpp-1-IN-2
in a dedicated, leak-proof, and clearly labeled hazardous liquid waste container. Do not
pour solutions containing this compound down the drain.

o Agueous Waste: While small amounts of neutralized aqueous solutions of low toxicity may
sometimes be permissible for drain disposal, it is best practice to collect all solutions
containing Enpp-1-IN-2 as chemical waste to prevent environmental release.

o Empty Containers:

o Thoroughly rinse empty containers that held Enpp-1-IN-2 with a suitable solvent (e.g.,
ethanol or acetone) three times.

o Collect the first rinse as hazardous liquid waste. Subsequent rinses may be permissible for
drain disposal depending on institutional policies.

o Deface or remove the original label from the empty, rinsed container before disposal in the
appropriate recycling or trash receptacle.

o Waste Segregation:

o Ensure that waste containing Enpp-1-IN-2 is segregated from other incompatible waste
streams. For instance, do not mix with strong acids, bases, or oxidizing agents unless part
of a specific neutralization protocol.
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Signaling Pathway and Disposal Workflow

The following diagrams illustrate the ENPP1 signaling pathway and a general workflow for the
proper disposal of Enpp-1-IN-2 waste.
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Caption: Inhibition of the ENPP1 signaling pathway by Enpp-1-IN-2.
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Enpp-1-IN-2 Waste Disposal Workflow
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Caption: Decision workflow for the proper disposal of Enpp-1-IN-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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